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Compound of Interest

Compound Name: Angulatin K

Cat. No.: B12376975

An In-depth Technical Guide to Angulatin K

For Researchers, Scientists, and Drug Development Professionals

Introduction

Angulatin K is a naturally occurring sesquiterpenoid polyol ester, a class of complex chemical
compounds known for their diverse biological activities. Isolated from the root bark of Celastrus
angulatus, a plant with a history in traditional medicine, Angulatin K has garnered interest
within the scientific community for its potential therapeutic applications. This technical guide
provides a comprehensive overview of the known physical and chemical properties of
Angulatin K, details of its isolation, and discusses its putative biological activities and
interactions with key cellular signaling pathways.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for
its development as a therapeutic agent. These properties influence its solubility, absorption,
distribution, metabolism, and excretion (ADME) profile.

Chemical Structure and Properties

Angulatin K possesses a complex polycyclic structure characteristic of sesquiterpenoid polyol
esters. Its chemical formula is C37H42014, with a corresponding molecular weight of 710.72
g/mol .
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Table 1: Chemical Properties of Angulatin K

Property Value Reference
Molecular Formula C37H42014

Molecular Weight 710.72 g/mol

CAS Number 1631992-80-7 [1]

Class Sesquiterpenoid Polyol Ester [1]

Source Celastrus angulatus (root bark)  [1]

Physical Properties

Quantitative data on the physical properties of Angulatin K, such as melting point and
solubility in various solvents, are not extensively reported in the current literature. However,
based on the properties of related sesquiterpenoid esters, it is anticipated to be a crystalline
solid at room temperature with limited solubility in water and higher solubility in organic solvents
like methanol, ethanol, and dimethyl sulfoxide (DMSO).

Table 2: Physical Properties of Angulatin K (Predicted and Inferred)

Property Value Notes

Appearance White to off-white solid Based on related compounds.

Experimental determination

Melting Point Not available )
required.
Experimental determination in
Solubility Not available various solvents is necessary
for formulation development.
Inferred from related 3-
UV Absorption (Amax) ~230 nm dihydroagarofuran

sesquiterpenes.
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Experimental Protocols
Isolation and Purification of Angulatin K

The following protocol is a generalized procedure for the isolation of sesquiterpenoid polyol
esters from the root bark of Celastrus angulatus and can be adapted for the specific purification

of Angulatin K.

Workflow for Isolation of Ahgulatin K

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b12376975?utm_src=pdf-body
https://www.benchchem.com/product/b12376975?utm_src=pdf-body
https://www.benchchem.com/product/b12376975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dried and Powdered Root Bark of
Celastrus angulatus

l

Methanol Extraction (reflux)

l

Rotary Evaporation

l

Adsorption onto Macroporous Resin

l

Column Chromatography
(Methanol/Water Gradient)

l

Fraction Collection and Analysis

l

Reversed-Phase HPLC
(Methanol/Water Isochratic)

Pure Angulatin K

Click to download full resolution via product page

Caption: Workflow for the isolation and purification of Angulatin K.

Detailed Methodology:
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o Extraction: The dried and powdered root bark of Celastrus angulatus is subjected to
exhaustive extraction with methanol under reflux conditions. This process is typically
repeated several times to ensure complete extraction of the target compounds.

o Concentration: The resulting methanolic extract is concentrated under reduced pressure
using a rotary evaporator to yield a crude extract.

o Column Chromatography: The crude extract is then subjected to column chromatography
over a macroporous resin. Elution is performed using a stepwise gradient of methanol in
water. Fractions are collected and monitored by an appropriate analytical technique, such as
Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o HPLC Purification: Fractions containing Angulatin K are pooled and further purified by
reversed-phase high-performance liquid chromatography (RP-HPLC). An isocratic mobile
phase of methanol and water is typically employed. The purity of the final compound is
assessed by HPLC and spectroscopic methods.

Biological Activity and Signaling Pathways

The biological activities of many sesquiterpenoids from Celastrus angulatus have been
investigated, revealing potent insecticidal and antitumor properties. While specific studies on
Angulatin K are limited, its structural similarity to other bioactive compounds from the same
plant suggests it may possess similar activities. The potential mechanisms of action could
involve the modulation of key cellular signaling pathways that are often dysregulated in disease
states such as cancer.

Potential Signaling Pathways

Several signaling pathways are critical in cell proliferation, survival, and apoptosis, and are
common targets for natural product-based anticancer agents. These include the MAPK, Wnt/[3-
catenin, and NF-kB pathways.

Mitogen-Activated Protein Kinase (MAPK) Pathway

The MAPK pathway is a crucial signaling cascade that regulates a wide array of cellular
processes, including proliferation, differentiation, and apoptosis. Its dysregulation is a hallmark
of many cancers.
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Caption: Putative modulation of the MAPK signaling pathway by Angulatin K.
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Whnt/B-catenin Signaling Pathway

The Wnt/(3-catenin pathway is integral to embryonic development and adult tissue
homeostasis. Its aberrant activation is strongly implicated in the initiation and progression of
several cancers, particularly colorectal cancer.
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Caption: Potential interaction of Angulatin K with the Wnt/(3-catenin pathway.
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Nuclear Factor-kappa B (NF-kB) Signaling Pathway

The NF-kB signaling pathway is a key regulator of the inflammatory response and also plays a
critical role in cancer development and progression by promoting cell survival and proliferation.
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Caption: Hypothetical inhibition of the NF-kB signaling pathway by Angulatin K.
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Future Directions

Further research is imperative to fully elucidate the therapeutic potential of Angulatin K. Key
areas for future investigation include:

¢ Quantitative Physicochemical Characterization: Determination of the melting point, solubility
in a range of pharmaceutically relevant solvents, and the octanol-water partition coefficient
(LogP) is essential.

o Comprehensive Biological Screening: Systematic evaluation of the cytotoxic and insecticidal
activities of pure Angulatin K is required.

e Mechanism of Action Studies: Elucidation of the specific molecular targets and the precise
effects of Angulatin K on the MAPK, Wnt/p-catenin, and NF-kB signaling pathways will
provide a deeper understanding of its biological activity.

« In Vivo Efficacy and Safety: Preclinical studies in animal models are necessary to assess the
in vivo efficacy, pharmacokinetic profile, and safety of Angulatin K.

Conclusion

Angulatin K is a promising natural product with the potential for development as a therapeutic
agent. Its complex chemical structure and its origin from a medicinally important plant suggest
a rich pharmacology. This technical guide has summarized the current knowledge of its
physicochemical properties and provided a framework for its isolation and further investigation.
The elucidation of its biological activities and the signaling pathways it modulates will be critical
for realizing its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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